3,5-Diethyl-2-methylpyrazine 3,5-Diethyl-2-methylpyrazine 3, 5-Diethyl-2-methylpyrazine, also known as fema 3916, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 3, 5-Diethyl-2-methylpyrazine is slightly soluble (in water) and a moderately basic compound (based on its pKa). 3, 5-Diethyl-2-methylpyrazine has been primarily detected in urine. Within the cell, 3, 5-diethyl-2-methylpyrazine is primarily located in the cytoplasm. 3, 5-Diethyl-2-methylpyrazine is a baked, meaty, and nutty tasting compound that can be found in coffee and coffee products, herbs and spices, potato, and tea. This makes 3, 5-diethyl-2-methylpyrazine a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 18138-05-1
VCID: VC21054588
InChI: InChI=1S/C9H14N2/c1-4-8-6-10-7(3)9(5-2)11-8/h6H,4-5H2,1-3H3
SMILES: CCC1=CN=C(C(=N1)CC)C
Molecular Formula: C9H14N2
Molecular Weight: 150.22 g/mol

3,5-Diethyl-2-methylpyrazine

CAS No.: 18138-05-1

Cat. No.: VC21054588

Molecular Formula: C9H14N2

Molecular Weight: 150.22 g/mol

* For research use only. Not for human or veterinary use.

3,5-Diethyl-2-methylpyrazine - 18138-05-1

Specification

Description 3, 5-Diethyl-2-methylpyrazine, also known as fema 3916, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 3, 5-Diethyl-2-methylpyrazine is slightly soluble (in water) and a moderately basic compound (based on its pKa). 3, 5-Diethyl-2-methylpyrazine has been primarily detected in urine. Within the cell, 3, 5-diethyl-2-methylpyrazine is primarily located in the cytoplasm. 3, 5-Diethyl-2-methylpyrazine is a baked, meaty, and nutty tasting compound that can be found in coffee and coffee products, herbs and spices, potato, and tea. This makes 3, 5-diethyl-2-methylpyrazine a potential biomarker for the consumption of these food products.
CAS No. 18138-05-1
Molecular Formula C9H14N2
Molecular Weight 150.22 g/mol
IUPAC Name 3,5-diethyl-2-methylpyrazine
Standard InChI InChI=1S/C9H14N2/c1-4-8-6-10-7(3)9(5-2)11-8/h6H,4-5H2,1-3H3
Standard InChI Key MRWLZECVHMHMGI-UHFFFAOYSA-N
SMILES CCC1=CN=C(C(=N1)CC)C
Canonical SMILES CCC1=CN=C(C(=N1)CC)C

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